Cas no 913575-14-1 (Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI))

Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI) structure
913575-14-1 structure
Product Name:Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI)
CAS No:913575-14-1
MF:C15H20N2O2
MW:260.331503868103
CID:797011
PubChem ID:91666777
Update Time:2025-04-19

Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI)
    • Carbamic acid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester
    • 913575-14-1
    • endo-benzyl-8-azabicyclo[3.2.1]octan-3-ylcarbamate
    • Rel-benzyl ((1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-yl)carbamate
    • Benzyl ((1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-yl)carbamate
    • Benzyl(3-endo)-8-azabicyclo[3.2.1]oct-3-ylcarbamate
    • CS-0529049
    • Inchi: 1S/C15H20N2O2/c18-15(19-10-11-4-2-1-3-5-11)17-14-8-12-6-7-13(9-14)16-12/h1-5,12-14,16H,6-10H2,(H,17,18)/t12-,13+,14?
    • InChI Key: DKBABMXWUIOAQU-PBWFPOADSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1C[C@@H]2CC[C@H](C1)N2)=O

Computed Properties

  • Exact Mass: 260.152477885g/mol
  • Monoisotopic Mass: 260.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.4Ų
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